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Compound of Interest

Compound Name: 6-Nitro-1-indanone

Cat. No.: B1293875

*Application Note and Protocol: High-Purity

6-Nitro-1-indanone via Recrystallization**
Audience: Researchers, scientists, and drug development professionals.
Introduction

6-Nitro-1-indanone is a yellow crystalline solid with the chemical formula COH7NO3.[1] It
serves as a key intermediate in various organic syntheses.[1] The purity of this compound is
critical for the success of subsequent reactions and for its application in research and
development. Recrystallization is a robust and widely used technique for the purification of
solid organic compounds.[2] This method relies on the principle that the solubility of a
compound in a solvent increases with temperature. By dissolving the impure solid in a suitable
hot solvent and allowing it to cool, the desired compound crystallizes out, leaving impurities
behind in the solution.[2] This application note provides a detailed protocol for the purification of
6-Nitro-1-indanone by recrystallization, ensuring high purity of the final product.

Physicochemical Properties and Solubility

A summary of the key properties of 6-Nitro-1-indanone is presented below. The selection of an
appropriate solvent is crucial for effective recrystallization. The ideal solvent should dissolve the
compound well at high temperatures but poorly at low temperatures. Based on available data,
ethanol is a suitable solvent for this purpose.[1][3]
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Property Data Reference
Molecular Formula C9H7NO3 [415]
Molecular Weight 177.16 g/mol [6]
Appearance Yellow crystal or powder [1]

Melting Point 169-170°C [1]

Soluble in ethanol,
Solubility (Qualitative) dimethylformamide, and [1]
dichloromethane.

Experimental Protocol: Recrystallization of 6-Nitro-
1-indanone

This protocol outlines the single-solvent recrystallization of 6-Nitro-1-indanone using ethanol.
Materials and Equipment:

e Crude 6-Nitro-1-indanone

o Ethanol (95% or absolute)

e Deionized water

e Erlenmeyer flasks

e Hot plate with magnetic stirring

e Magnetic stir bar

e Buchner funnel and flask

e Vacuum source

« Filter paper
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e Spatula

e Watch glass

e Melting point apparatus

Safety Precautions:

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

Ethanol is flammable; avoid open flames and ignition sources.
Handle hot glassware with care using tongs or heat-resistant gloves.
Procedure:

Dissolution: Place the crude 6-Nitro-1-indanone in an Erlenmeyer flask. Add a minimal
amount of ethanol and a magnetic stir bar. Heat the mixture gently on a hot plate with
stirring. Continue to add small portions of hot ethanol until the solid is completely dissolved.
Avoid adding an excess of solvent to ensure a good yield.

Decolorization (Optional): If the solution has a significant color from impurities, remove it
from the heat and add a small amount of activated charcoal. Reheat the solution to boiling
for a few minutes, then perform a hot filtration to remove the charcoal.

Crystallization: Remove the flask from the heat source and allow it to cool slowly to room
temperature. Slow cooling is essential for the formation of large, pure crystals. Once the
flask has reached room temperature, place it in an ice bath for at least 30 minutes to
maximize the precipitation of the purified product.

Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

Washing: Wash the collected crystals with a small amount of ice-cold ethanol to rinse away
any remaining impurities.
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» Drying: Allow the crystals to dry on the filter paper by drawing air through the funnel for
several minutes. For complete drying, transfer the purified crystals to a watch glass and
place them in a vacuum desiccator.

e Analysis: Determine the melting point of the recrystallized 6-Nitro-1-indanone. A sharp
melting point within the range of 169-170°C indicates high purity.[1] Calculate the percent
recovery.

Workflow Diagram

The following diagram illustrates the key steps in the recrystallization process for 6-Nitro-1-
indanone.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1293875?utm_src=pdf-body
https://www.chembk.com/en/chem/6-nitro-1-indanone
https://www.benchchem.com/product/b1293875?utm_src=pdf-body
https://www.benchchem.com/product/b1293875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Dissolve Crude
6-Nitro-1-indanone
in Hot Ethanol

/
/
/

¥
Hot Filtration
(Optional, if charcoal is used)

Slow Cooling to
Room Temperature
(Cool in Ice BatrD
(Vacuum Filtration)

Wash Crystals WitrD

Cold Ethanol

(Dry Crystals)

'
>

Click to download full resolution via product page

Caption: Workflow for the purification of 6-Nitro-1-indanone by recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1293875?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/6-nitro-1-indanone
https://www.mt.com/gb/en/home/applications/L1_AutoChem_Applications/L2_Crystallization/recrystallization.html
https://www.researchgate.net/publication/317602770_1-6-Nitro-1H-indazol-1-ylethanone
https://www.rlavie.com/Tetralone/6-Nitro-1-indanone.html
https://www.pschemicals.com/index.php?p=product&CAS_nr=24623-24-3&id=654924
https://fluorochem.co.uk/product/F049722/
https://www.benchchem.com/product/b1293875#protocols-for-the-purification-of-6-nitro-1-indanone-by-recrystallization
https://www.benchchem.com/product/b1293875#protocols-for-the-purification-of-6-nitro-1-indanone-by-recrystallization
https://www.benchchem.com/product/b1293875#protocols-for-the-purification-of-6-nitro-1-indanone-by-recrystallization
https://www.benchchem.com/product/b1293875#protocols-for-the-purification-of-6-nitro-1-indanone-by-recrystallization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293875?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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